Cas no 1091414-82-2 (N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide)

• Product Name: N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide
• CAS No: 1091414-82-2
• MF: C₂₁H₂₆FN₃O₃S
• MW: 419.512847423553
• CID: 5899791
• PubChem ID: 71780339
• Update Time: 2025-07-14

N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]-4-ethoxy-3-fluorobenzenesulfonamide
• N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide
• VU0644127-1
• N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)-4-ethoxy-3-fluorobenzenesulfonamide
• AKOS024509664
• 1091414-82-2
• F5477-0063

• Inchi： 1S/C21H26FN3O3S/c1-5-28-21-11-10-15(12-18(21)22)29(26,27)23-13-20(24(2)3)17-14-25(4)19-9-7-6-8-16(17)19/h6-12,14,20,23H,5,13H2,1-4H3
• InChI Key： VWXAQFPUZMPXDQ-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N(C)C)C2C3=C(N(C)C=2)C=CC=C3)(=O)=O)=CC=C(OCC)C(F)=C1

Computed Properties

• Exact Mass: 419.16789104g/mol
• Monoisotopic Mass: 419.16789104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide

Professional Introduction to N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide (CAS No. 1091414-82-2)

N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide, identified by its CAS number 1091414-82-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its sulfonamide and indole moieties, contribute to its potential as a lead compound in the discovery of novel therapeutic agents.

The chemical structure of N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide incorporates several key functional groups that are well-known for their biological interactions. The sulfonamide group (-SO₂NH₂) is a common pharmacophore in drug design, known for its ability to form hydrogen bonds and interact with biological targets. In this compound, the sulfonamide is linked to a benzene ring that is substituted with an ethoxy group and a fluorine atom, which can influence the electronic properties and metabolic stability of the molecule.

The indole moiety in the structure, specifically 1-methyl-1H-indol-3-yl, is another critical component that contributes to the biological activity of N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide. Indole derivatives are well-documented for their role in various biological processes, including neurotransmission, immune responses, and cancer cell proliferation. The presence of the dimethylamino group attached to the indole ring further enhances the compound's potential bioactivity by increasing its lipophilicity and facilitating membrane penetration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide with various biological targets. Studies have suggested that this compound may interact with enzymes and receptors involved in inflammation, pain signaling, and neurodegenerative diseases. The fluorine substituent on the benzene ring is particularly noteworthy, as fluorine atoms are often incorporated into drug molecules to improve their pharmacokinetic properties, such as metabolic stability and binding affinity.

In vitro studies have demonstrated that N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide exhibits inhibitory activity against several key enzymes implicated in disease pathways. For instance, preliminary data indicate that this compound may inhibit cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins and play a role in inflammation and pain. Additionally, the indole moiety suggests potential interactions with serotonin receptors, which are targets for drugs used in treating depression and anxiety disorders.

The synthesis of N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide involves multiple steps, including condensation reactions, functional group transformations, and purification techniques. The synthesis pathway must be carefully optimized to ensure high yield and purity, as impurities can significantly affect the biological activity of the final product. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to improve the efficiency and scalability of the synthesis process.

The pharmacological profile of N-[2-(dimethylamino)-2-(1-methyl-H-indol-yI)ethyl]-4-Ethoxy--fluorobenzenesulfonarnide is still under investigation, but preliminary findings suggest that it may have therapeutic potential in several areas. Its structural similarity to known bioactive compounds makes it a valuable candidate for further exploration in drug discovery programs. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the growing recognition of inflammation's role in various chronic diseases.

The development of novel sulfonamide derivatives continues to be an active area of research due to their diverse biological activities. N-[2-(dimethylamino)-2-(l-methyI-H-indol--yI) ethyl]-4-Ethoxy--fluorobenzenesulfonarnide represents an important contribution to this field, offering a new scaffold for designing next-generation therapeutics. As our understanding of disease mechanisms advances, compounds like this one will play a crucial role in developing targeted treatments with improved efficacy and reduced side effects.

The future direction of research on N-[2-(dimethylamino)-Z( l -methylene-H-ind01--yI ) ethyl ] - 4 - ethox y - 3 - fluoro-benzenesul fonarnide will likely focus on refining its pharmacological properties through structure-based drug design. By leveraging computational tools and high-throughput screening techniques, scientists can identify analogs with enhanced potency and selectivity. Additionally, exploring new synthetic routes may help overcome current limitations in producing this compound at scale.

In conclusion,N-[ 2 -( dim ethyl am ine ) - 2 -( l -methylene-H-ind01--yI ) eth y l ] - 4 - eth ox y - 3 - fluoro-benzenesul fonarnide (CAS No .1091414-S 82 - 2 ) is a promising compound with significant therapeutic potential . Its unique structural features , combined with recent advances in drug discovery technologies , position it as a valuable asset in the quest for novel treatments . As research continues ,this molecule is expected to contribute substantially to our understanding of disease pathophysiology and provide new opportunities for therapeutic intervention .